Cas no 1805437-16-4 (5-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-acetonitrile)

• Product Name: 5-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-acetonitrile
• CAS No: 1805437-16-4
• MF: C₈H₄F₃IN₂
• MW: 312.030444145203
• CID: 4882521
• Update Time: 2025-10-30

5-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-acetonitrile

• Inchi： 1S/C8H4F3IN2/c9-7(10)5-3-14-8(11)6(12)4(5)1-2-13/h3,7H,1H2
• InChI Key： YQEHTVAXCBHBGC-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(C(F)F)=C1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 5-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-acetonitrile

5-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-acetonitrile (CAS No. 1805437-16-4)

5-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-acetonitrile is a highly specialized organic compound with the CAS registry number 1805437-16-4. This compound belongs to the class of heterocyclic aromatic compounds, specifically pyridine derivatives, and is characterized by its unique substitution pattern. The molecule features a pyridine ring with fluorine, iodine, and cyano groups attached at specific positions, making it a valuable substrate for various chemical reactions and applications.

The structure of 5-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-acetonitrile is notable for its halogen substitution, which significantly influences its electronic properties. The presence of fluorine atoms at positions 2 and 5 introduces electron-withdrawing effects, while the iodine atom at position 3 contributes to both electronic and steric effects. These characteristics make the compound a promising candidate for use in drug discovery, materials science, and advanced organic synthesis.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly in the context of anti-cancer and anti-viral therapies. The cyano group at position 4 has been shown to enhance the compound's ability to interact with biological targets, making it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, 5-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-acetonitrile has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced semiconductors and optoelectronic devices. Recent research has focused on its ability to act as a building block for constructing two-dimensional materials with tailored electronic properties.

The synthesis of 5-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-acetonitrile involves a series of carefully controlled reactions, including halogenation, acylation, and deprotonation steps. These reactions are typically carried out under inert conditions to ensure high yields and purity. The compound's stability under various reaction conditions has been extensively studied, making it a reliable substrate for further chemical transformations.

From an environmental perspective, 5-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-acetonitrile exhibits moderate solubility in common organic solvents and limited aqueous solubility. Its physicochemical properties suggest that it may have limited bioaccumulation potential, though further studies are required to fully understand its environmental fate and toxicity profile.

In conclusion, 5-(Difluoromethyl)-2-fluoro-3-iodopyridine-4-acetonitrile (CAS No. 1805437-16-4) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structure and electronic properties make it an invaluable tool for researchers in the fields of medicinal chemistry, materials science, and organic synthesis. As ongoing research continues to uncover new applications for this compound, its role in advancing scientific knowledge is expected to grow significantly.